

Practical Applications of Synthetic Hydroxylated Docosapentaenoates in Research: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate*

Cat. No.: *B15550716*

[Get Quote](#)

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the practical applications of synthetic hydroxylated docosapentaenoates. These specialized pro-resolving mediators (SPMs), derived from docosapentaenoic acid (DPA), are at the forefront of inflammation research, offering novel avenues for therapeutic intervention in a wide range of inflammatory diseases. This document will delve into the core biology of these molecules, provide detailed protocols for their use in key experimental models, and offer insights into their analysis and handling.

Introduction to Hydroxylated Docosapentaenoates: The Resolution Pharmacology Frontier

Inflammation, a fundamental biological response to injury or infection, is a double-edged sword. While essential for host defense, its dysregulation can lead to chronic inflammatory diseases. For decades, the focus of anti-inflammatory therapy has been on inhibiting the production of pro-inflammatory mediators. However, a paradigm shift has occurred with the discovery of

Specialized Pro-Resolving Mediators (SPMs), a super-family of endogenous lipid mediators that actively orchestrate the resolution of inflammation.[1][2][3]

Hydroxylated docosapentaenoates, including resolvins, protectins, and maresins derived from the n-3 polyunsaturated fatty acid docosapentaenoic acid (DPA), are key members of the SPM family.[4] These molecules are biosynthesized during the resolution phase of inflammation and exhibit potent bioactivity at picomolar to nanomolar concentrations.[2] Unlike traditional anti-inflammatory drugs that block the initial inflammatory response, these mediators stimulate the natural processes of resolution, such as inhibiting neutrophil infiltration, enhancing the clearance of apoptotic cells by macrophages (efferocytosis), and promoting tissue repair.[3][5] [6] The availability of stable synthetic versions of these hydroxylated docosapentaenoates has opened up new possibilities for researchers to investigate the mechanisms of inflammation resolution and to develop novel pro-resolving therapeutics.

Key Biological Activities and Mechanisms of Action

Synthetic hydroxylated docosapentaenoates exert their effects by binding to specific G-protein coupled receptors (GPCRs) on the surface of immune cells.[1][7] This interaction triggers intracellular signaling cascades that modulate cellular functions to promote the resolution of inflammation.

Receptor-Mediated Signaling

Several GPCRs have been identified as receptors for DPA-derived SPMs, including:

- GPR32: This receptor is a target for Resolvin D1 (RvD1) and plays a crucial role in transducing its anti-inflammatory and pro-resolving signals.[8][9][10] Activation of GPR32 by RvD1 enhances macrophage phagocytosis and modulates leukocyte responses.[5][8][9]
- ALX/FPR2: This receptor, also a target for Lipoxin A4, is another key receptor for RvD1.[1][7] [11] The binding of RvD1 to ALX/FPR2 initiates signaling pathways that inhibit neutrophil chemotaxis and promote the resolution of inflammation.[12][13]
- ChemR23 (ERV1): While primarily known as the receptor for Resolvin E1 (derived from EPA), some DPA-derived mediators may also interact with this receptor, contributing to the regulation of inflammatory responses.[14][15][16][17]

The engagement of these receptors by hydroxylated docosapentaenoates leads to downstream signaling events that ultimately dampen pro-inflammatory pathways and enhance pro-resolving functions.

SPM Signaling Pathway Diagram

Application Notes: In Vitro and In Vivo Models

The following section provides detailed protocols for key experiments to assess the biological activity of synthetic hydroxylated docosapentaenoates.

Handling and Storage of Synthetic Hydroxylated Docosapentaenoates

Proper handling and storage are critical to maintain the bioactivity of these lipid mediators.

- **Storage:** Synthetic hydroxylated docosapentaenoates are typically supplied in an organic solvent. They should be stored at -20°C to prevent degradation.
- **Preparation of Stock Solutions:** Before use, the solvent should be evaporated under a gentle stream of nitrogen. The compound should then be reconstituted in a suitable vehicle, such as ethanol or DMSO, to prepare a concentrated stock solution. It is crucial to minimize exposure to air and light.
- **Working Solutions:** For cell culture experiments, the stock solution should be further diluted in culture medium to the final desired concentration. The final concentration of the organic solvent in the culture medium should be kept to a minimum (typically <0.1%) to avoid solvent-induced cellular toxicity.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C or lower	Prevents oxidation and degradation of the lipid mediator.
Solvent Evaporation	Gentle stream of nitrogen	Avoids oxidation that can occur with air drying.
Reconstitution Solvent	Ethanol or DMSO	Allows for the preparation of concentrated stock solutions.
Final Solvent Conc.	<0.1% in cell culture	Minimizes solvent-induced cytotoxicity.
Light and Air Exposure	Minimize	Protects the double bonds in the fatty acid chain from oxidation.

In Vitro Assay: Neutrophil Chemotaxis

Objective: To evaluate the ability of a synthetic hydroxylated docosapentaenoate to inhibit neutrophil chemotaxis towards a pro-inflammatory chemoattractant.

Causality: Neutrophil infiltration is a hallmark of acute inflammation. SPMs are known to inhibit this process, which is a key step in the resolution of inflammation. This assay directly measures this anti-inflammatory effect.

Protocol:

- **Neutrophil Isolation:** Isolate human neutrophils from the peripheral blood of healthy donors using a standard method such as Ficoll-Paque density gradient centrifugation followed by dextran sedimentation.
- **Chemotaxis Assay Setup:** Use a Boyden chamber or a similar multi-well chemotaxis plate with a porous membrane (typically 3-5 µm pore size).
- **Chemoattractant:** Add a known chemoattractant, such as Leukotriene B4 (LTB4) (typically 10-100 nM) or fMLP (10-100 nM), to the lower chamber.[\[18\]](#)

- **Treatment:** Pre-incubate the isolated neutrophils with the synthetic hydroxylated docosapentaenoate (e.g., Resolvin D-series, 0.1-100 nM) or vehicle control for 15-30 minutes at 37°C.[\[19\]](#)
- **Cell Migration:** Add the pre-treated neutrophils to the upper chamber of the chemotaxis plate.
- **Incubation:** Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes to allow for neutrophil migration.
- **Quantification:** After incubation, remove the non-migrated cells from the upper surface of the membrane. Stain the migrated cells on the lower surface of the membrane with a suitable stain (e.g., Diff-Quik) and count them under a microscope. Alternatively, use a fluorescently labeled neutrophil and quantify the fluorescence in the lower chamber using a plate reader.
- **Data Analysis:** Express the results as the percentage of migrated cells relative to the total number of cells added or as a percentage of inhibition compared to the vehicle control.

Neutrophil Chemotaxis Assay Workflow

In Vitro Assay: Macrophage Efferocytosis

Objective: To assess the capacity of a synthetic hydroxylated docosapentaenoate to enhance the phagocytic clearance of apoptotic cells by macrophages.

Causality: Efferocytosis is a critical process for the resolution of inflammation, preventing the release of pro-inflammatory contents from dying cells. SPMs are potent enhancers of efferocytosis.

Protocol:

- **Macrophage Preparation:** Differentiate human peripheral blood monocytes into macrophages by culturing them for 5-7 days with M-CSF.
- **Induction of Apoptosis:** Induce apoptosis in human neutrophils (isolated as described above) by UV irradiation or by incubation with an apoptosis-inducing agent (e.g., staurosporine). Confirm apoptosis using Annexin V/Propidium Iodide staining and flow cytometry.

- **Labeling of Apoptotic Cells:** Label the apoptotic neutrophils with a fluorescent dye (e.g., CFSE or pHrodo) for easy visualization and quantification.
- **Treatment:** Pre-treat the macrophages with the synthetic hydroxylated docosapentaenoate (e.g., Maresin 1, 0.1-10 nM) or vehicle control for 15-30 minutes at 37°C.[20][21]
- **Co-culture:** Add the fluorescently labeled apoptotic neutrophils to the treated macrophages at a ratio of approximately 5:1 (neutrophils:macrophages).
- **Incubation:** Co-culture the cells for 60-90 minutes at 37°C to allow for phagocytosis.
- **Washing:** Gently wash the co-culture to remove non-engulfed apoptotic neutrophils.
- **Quantification:** Quantify the uptake of apoptotic cells by macrophages using fluorescence microscopy or flow cytometry. The efferocytic index can be calculated as the percentage of macrophages that have engulfed at least one apoptotic cell.
- **Data Analysis:** Compare the efferocytic index between the treated and vehicle control groups.

In Vivo Model: Murine Colitis

Objective: To evaluate the therapeutic efficacy of a synthetic hydroxylated docosapentaenoate in a mouse model of inflammatory bowel disease.

Causality: This in vivo model allows for the assessment of the compound's ability to resolve established inflammation in a complex biological system, providing a more translationally relevant measure of its therapeutic potential.

Protocol:

- **Animal Model:** Use a chemically induced model of colitis, such as the dextran sulfate sodium (DSS) model in mice. Administer DSS (typically 2-3%) in the drinking water for 5-7 days to induce acute colitis.[15][16]
- **Treatment:** Administer the synthetic hydroxylated docosapentaenoate (e.g., DPA-derived protectin or resolvin, typically 1-10 µg/kg) or vehicle control via intraperitoneal or intravenous injection daily, starting after the induction of colitis.[22]

- **Monitoring:** Monitor the mice daily for clinical signs of colitis, including weight loss, stool consistency, and the presence of blood in the feces, to calculate a Disease Activity Index (DAI).
- **Tissue Collection:** At the end of the experiment (e.g., day 7-10), euthanize the mice and collect the colon.
- **Macroscopic Evaluation:** Measure the colon length and score for macroscopic signs of inflammation.
- **Histological Analysis:** Fix a segment of the colon in formalin, embed in paraffin, and stain with hematoxylin and eosin (H&E) to assess the degree of inflammation, ulceration, and tissue damage.
- **Biochemical Analysis:** Homogenize a portion of the colon to measure myeloperoxidase (MPO) activity as an indicator of neutrophil infiltration. The levels of pro-inflammatory cytokines (e.g., TNF- α , IL-6) in the colon tissue can also be measured by ELISA or qPCR. [\[15\]](#)
- **Data Analysis:** Compare the DAI, colon length, histological scores, MPO activity, and cytokine levels between the treated and control groups.

Analytical Methodologies: Lipid Mediator Metabololipidomics

Objective: To identify and quantify hydroxylated docosapentaenoates and other lipid mediators in biological samples.

Causality: LC-MS/MS-based metabololipidomics provides a powerful tool to understand the complex interplay of lipid mediators during inflammation and its resolution. It allows for the direct measurement of the target compounds and related metabolites in experimental samples, providing crucial mechanistic insights. [\[8\]](#)[\[9\]](#)[\[14\]](#)

Protocol Overview:

- **Sample Collection:** Collect biological samples (e.g., plasma, cell culture supernatant, tissue homogenates) and immediately add a solution containing deuterated internal standards for a

range of lipid mediators to allow for accurate quantification.

- **Lipid Extraction:** Perform solid-phase extraction (SPE) to isolate and concentrate the lipid mediators from the sample matrix.[\[9\]](#)[\[14\]](#)
- **LC-MS/MS Analysis:**
 - **Chromatography:** Separate the extracted lipid mediators using reverse-phase liquid chromatography (LC) with a C18 column. A gradient elution with a mobile phase consisting of a mixture of water, acetonitrile, and methanol with a weak acid (e.g., acetic acid) is typically used.[\[23\]](#)[\[24\]](#)
 - **Mass Spectrometry:** Analyze the eluting compounds using a triple quadrupole mass spectrometer operating in negative ion mode. Use Multiple Reaction Monitoring (MRM) for targeted quantification of specific hydroxylated docosapentaenoates and other lipid mediators.[\[23\]](#)[\[25\]](#)
- **Data Analysis:** Identify and quantify the lipid mediators based on their retention times and specific precursor-to-product ion transitions compared to authentic standards.

Parameter	Typical Setting	Rationale
Ionization Mode	Negative Electrospray (ESI-)	Carboxylic acid group is readily deprotonated.
LC Column	C18 Reverse-Phase	Provides good separation of fatty acid isomers.
Mobile Phase	Water/Acetonitrile/Methanol gradient with weak acid	Achieves optimal separation of a wide range of lipid mediators.
MS Analysis Mode	Multiple Reaction Monitoring (MRM)	Highly sensitive and specific for targeted quantification.
Internal Standards	Deuterated analogs	Corrects for variations in extraction efficiency and matrix effects.

Conclusion and Future Directions

Synthetic hydroxylated docosapentaenoates represent a promising new class of therapeutic agents that promote the resolution of inflammation. The protocols and application notes provided in this guide offer a framework for researchers to investigate the biological activities of these potent lipid mediators in a variety of in vitro and in vivo models. The continued exploration of the therapeutic potential of these molecules holds great promise for the development of novel treatments for a wide range of chronic inflammatory diseases. Future research will likely focus on optimizing the delivery and stability of these compounds, as well as exploring their efficacy in more complex, chronic disease models.

References

- Arnardottir, H., Thul, S., Pawelzik, S. C., et al. (2021). The resolvin D1 receptor GPR32 transduces inflammation-resolution and atheroprotection.
- Arnardottir, H., Thul, S., Pawelzik, S. C., et al. (2021). The resolvin D1 receptor GPR32 transduces inflammation resolution and atheroprotection.
- Al-Shaer, A. I., Pal, A., & Shaikh, S. R. (2021). Resolvin E1-ChemR23 Axis Regulates the Hepatic Metabolic and Inflammatory Transcriptional Landscape in Obesity at the Whole Genome and Exon Level. *Frontiers in Nutrition*.
- Bäck, M. (2017). Resolvin E1 signaling through ERV1/ChemR23.
- Bäck, M., Powell, W. S., Dahlén, S. E., et al. (2014). Lipoxin and Resolvin Receptors Transducing the Resolution of Inflammation in Cardiovascular Disease. *Frontiers in Pharmacology*.
- Al-Shaer, A. I., Pal, A., & Shaikh, S. R. (2021). Resolvin E1-ChemR23 Axis Regulates the Hepatic Metabolic and Inflammatory Transcriptional Landscape in Obesity at the Whole Genome and Exon Level. *PubMed*.
- Perretti, M., & D'Acquisto, F. (2009). FPR2/ALX receptor expression and internalization are critical for lipoxin A4 and annexin-derived peptide-stimulated phagocytosis. *The Journal of Immunology*.
- Prieto, P., & Boscá, L. (2023). Lipoxin-mediated signaling: ALX/FPR2 interaction and beyond. *PubMed*.
- Eberhard, J., et al. (2015). ChemR23, the Receptor for Chemerin and Resolvin E1, Is Expressed and Functional on M1 but Not on M2 Macrophages. *The Journal of Immunology*.
- Li, Y., et al. (2022). Potential mechanisms of FPR2/ALX mediated responses induced by various ligands.
- Ye, R. D., et al. (2022). Formylpeptide receptor 2: Nomenclature, structure, signalling and translational perspectives: IUPHAR review 35. *British Journal of Pharmacology*.

- Wang, Y., et al. (2023). Resolvin E1/ChemR23 Protects Against Hypertension and Vascular Remodeling in Angiotensin II-Induced Hypertensive Mice. PubMed.
- Schmid, M., et al. (2016). Resolvin D1 Polarizes Primary Human Macrophages toward a Proresolution Phenotype through GPR32.
- Xu, Z., et al. (2023). ALX/FPR2 Contributes to Serum Amyloid A-Induced Lung Neutrophil Recruitment Following Acute Ozone Exposure. The FASEB Journal.
- Krishnamoorthy, S., et al. (2010). Resolvin D1 binds human phagocytes with evidence for proresolving receptors.
- Dalli, J., et al. (2012).
- Dalli, J., & Serhan, C. N. (2017). Concentrations of proresolving and proinflammatory lipid mediators.
- Eurofins Discovery. (n.d.). BLT1 (LTB4) Human Leukotriene GPCR Cell Based Antagonist cAMP LeadHunter Assay. Eurofins Discovery Website.
- Serhan, C. N., et al. (2012). Macrophage proresolving mediator maresin 1 stimulates tissue regeneration and controls pain. The FASEB Journal.
- Serhan, C. N., et al. (2015). MaR1 enhances phagocytosis of *P. gingivalis* and *A. actinomycetemcomitans* and restores diminished LAP macrophage phagocytosis.
- Gukalova, B., et al. (2025). LC–MS/MS-based simultaneous quantification of acylcarnitines, eicosapentaenoic acid, and docosahexaenoic acid: exploring potential biomarkers in human plasma.
- Tsugawa, H., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Journal of Lipid Research.
- Weir, J. M., et al. (2022). Lipidomic analysis of tissue culture cells, tissues, and purified organelles. Protocols.io.
- Chiang, N., et al. (2019). Maresin 1 activates LGR6 receptor promoting phagocyte immunoresolvent functions.
- Mattoscio, D., et al. (2021). Resolvin D1 reduces cancer growth stimulating a protective neutrophil-dependent recruitment of anti-tumor monocytes. Journal of Experimental & Clinical Cancer Research.
- Gukalova, B., et al. (2025). LC-MS/MS-based simultaneous quantification of acylcarnitines, eicosapentaenoic acid, and docosahexaenoic acid: exploring potential biomarkers in human plasma. PubMed.
- Salm, P., et al. (2008). Simultaneous quantification of total eicosapentaenoic acid, docosahexaenoic acid and arachidonic acid in plasma by high-performance liquid chromatography-tandem mass spectrometry.
- Reis, A., et al. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites.

- Biocompare. (n.d.). Anti-Leukotriene B4 Receptor BLT1 Antibody Products. Biocompare Website.
- Biomol. (n.d.). Anti-Leukotriene B4 Receptor (LTB4R, BLT, BLT1, BLTR, Blt-1, Chemokine Receptor-like 1, G-Protein-Co. Biomol Website.
- Sisignano, M., et al. (2012). The leukotriene B4 receptors BLT1 and BLT2 form an antagonistic sensitizing system in peripheral sensory neurons. *The Journal of Biological Chemistry*.
- MedChemExpress. (n.d.). LTB4 Inhibitor, Agonist, Antagonist, Gene. MedChemExpress Website.
- Burla, R., et al. (2020). Targeted Metabolomic Profiling of Total Fatty Acids in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry. *Metabolites*.
- Arita, M., et al. (2009).
- Reis, A., et al. (2023). Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. *Metabolites*.
- O'Donnell, V. B., et al. (2024).
- D'Alessandro, G., et al. (2022). Resolvin D1 prevents injurious neutrophil swarming in transplanted lungs.
- Serhan, C. N., & Petasis, N. A. (2011).
- Creative Proteomics. (n.d.). Protocol for Lipid Sample Preparation for Biomedical Research.
- Gao, F., et al. (2022). Roles of Resolvins in Chronic Inflammatory Response.
- Serhan, C. N. (2007). Resolvins and protectins: novel lipid mediators in anti-inflammation and resolution. *Food & Nutrition Research*.
- Michaeli, J., et al. (2021). The PD-L1/PD-1 Axis Blocks Neutrophil Cytotoxicity in Cancer. *Cancers*.
- Charles River Laboratories. (n.d.). Neutrophil Chemotaxis Assay.
- Gong, J., et al. (2019). Maresin1 Promotes M2 Macrophage Polarization Through Peroxisome Proliferator-Activated Receptor-γ Activation to Expedite Resolution of Acute Lung Injury.
- Irimia, D., et al. (2016). On-demand, competing gradient arrays for neutrophil chemotaxis. *Lab on a Chip*.
- Cheng, J., et al. (2020). Hydroxylated Chalcones as Aryl Hydrocarbon Receptor Agonists: Structure-Activity Effects. *Journal of Medicinal Chemistry*.
- Shomu's Biology. (2015, January 16). Introduction to G-Protein-Coupled Receptors Part 1 [Video]. YouTube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [Frontiers | Lipoxin and Resolvin Receptors Transducing the Resolution of Inflammation in Cardiovascular Disease \[frontiersin.org\]](#)
- 2. [mdpi.com \[mdpi.com\]](#)
- 3. [tandfonline.com \[tandfonline.com\]](#)
- 4. [Roles of Resolvins in Chronic Inflammatory Response | MDPI \[mdpi.com\]](#)
- 5. [researchgate.net \[researchgate.net\]](#)
- 6. [Macrophage proresolving mediator maresin 1 stimulates tissue regeneration and controls pain - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 7. [Lipoxin-mediated signaling: ALX/FPR2 interaction and beyond - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 8. [portal.findresearcher.sdu.dk \[portal.findresearcher.sdu.dk\]](#)
- 9. [The resolvin D1 receptor GPR32 transduces inflammation resolution and atheroprotection - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 10. [pnas.org \[pnas.org\]](#)
- 11. [FPR2/ALX receptor expression and internalization are critical for lipoxin A4 and annexin-derived peptide-stimulated phagocytosis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 12. [researchgate.net \[researchgate.net\]](#)
- 13. [Formylpeptide receptor 2: Nomenclature, structure, signalling and translational perspectives: IUPHAR review 35 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 14. [Frontiers | Resolvin E1-ChemR23 Axis Regulates the Hepatic Metabolic and Inflammatory Transcriptional Landscape in Obesity at the Whole Genome and Exon Level \[frontiersin.org\]](#)
- 15. [researchgate.net \[researchgate.net\]](#)
- 16. [Resolvin E1-ChemR23 Axis Regulates the Hepatic Metabolic and Inflammatory Transcriptional Landscape in Obesity at the Whole Genome and Exon Level - PubMed](#)

[\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- 17. scispace.com [scispace.com]
- 18. On-demand, competing gradient arrays for neutrophil chemotaxis - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Resolvin D1 reduces cancer growth stimulating a protective neutrophil-dependent recruitment of anti-tumor monocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Maresin: Macrophage Mediator for Resolving Inflammation and Bridging Tissue Regeneration—A System-Based Preclinical Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
- 21. researchgate.net [researchgate.net]
- 22. researchgate.net [researchgate.net]
- 23. jsbms.jp [jsbms.jp]
- 24. LC-MS/MS-based simultaneous quantification of acylcarnitines, eicosapentaenoic acid, and docosahexaenoic acid: exploring potential biomarkers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Practical Applications of Synthetic Hydroxylated Docosapentaenoates in Research: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15550716/docs#practical-applications-of-synthetic-hydroxylated-docosapentaenoates-in-research-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)